Cas no 1804946-33-5 (Methyl 3-(difluoromethyl)-6-fluoro-2-methoxypyridine-5-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-6-fluoro-2-methoxypyridine-5-carboxylate
• CAS No: 1804946-33-5
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4805791
• Update Time: 2025-05-23

Methyl 3-(difluoromethyl)-6-fluoro-2-methoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-6-fluoro-2-methoxypyridine-5-carboxylate

• Inchi： 1S/C9H8F3NO3/c1-15-8-4(6(10)11)3-5(7(12)13-8)9(14)16-2/h3,6H,1-2H3
• InChI Key： BPGGJZGNBAEQEG-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=C(C(=O)OC)C=1)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(difluoromethyl)-6-fluoro-2-methoxypyridine-5-carboxylate

Comprehensive Overview of Methyl 3-(difluoromethyl)-6-fluoro-2-methoxypyridine-5-carboxylate (CAS No. 1804946-33-5)

Methyl 3-(difluoromethyl)-6-fluoro-2-methoxypyridine-5-carboxylate (CAS No. 1804946-33-5) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethyl and methoxy functional groups, has garnered attention due to its unique structural properties and potential as a building block for bioactive molecules. Researchers are increasingly exploring its role in the synthesis of novel heterocyclic compounds, particularly in the development of crop protection agents and drug intermediates.

The growing demand for fluorinated pyridines in modern chemistry aligns with trends in sustainable agriculture and precision medicine. Searches for terms like "fluorinated pyridine applications" and "difluoromethyl derivatives in drug discovery" have surged, reflecting industry interest. The compound's electron-withdrawing properties, imparted by the fluoro and difluoromethyl groups, make it valuable for modulating the physicochemical properties of target molecules. Its ester functionality further enhances its versatility as a synthetic intermediate.

From a synthetic chemistry perspective, Methyl 3-(difluoromethyl)-6-fluoro-2-methoxypyridine-5-carboxylate offers distinct advantages. The methoxy group at the 2-position provides steric and electronic effects that influence regioselectivity in subsequent reactions. Recent publications highlight its use in cross-coupling reactions and as a precursor for biaryl systems, addressing common search queries about "pyridine coupling reactions" and "fluorinated heterocycle synthesis". The compound's stability under various conditions makes it particularly useful for multi-step synthetic routes.

In agrochemical research, this pyridine derivative has shown promise in the development of next-generation pesticide formulations. The difluoromethyl moiety, known to enhance bioavailability and metabolic stability, aligns with current industry needs for environmentally friendly crop protection solutions. This connects with trending searches for "green chemistry in agriculture" and "low-persistence agrochemicals". The compound's structural features may contribute to improved target specificity while minimizing ecological impact.

Analytical characterization of CAS No. 1804946-33-5 typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR for fluorine analysis) and mass spectrometry. These methods confirm the presence of the distinctive difluoromethyl group (appearing as a triplet in ¹H NMR) and the fluoro substituent at the 6-position. Such analytical data is crucial for quality control in commercial production, addressing common questions about "fluorinated compound characterization" in research forums.

The commercial availability of Methyl 3-(difluoromethyl)-6-fluoro-2-methoxypyridine-5-carboxylate has expanded in recent years, with suppliers offering various purity grades (typically 95-98%) to meet different research needs. This availability supports its growing use in high-throughput screening libraries and medicinal chemistry programs. The compound's logP and other calculated physicochemical parameters make it particularly interesting for researchers investigating "drug-like properties of fluorinated compounds" - a hot topic in pharmaceutical development.

Future research directions for this compound may explore its potential in metal-catalyzed transformations and as a scaffold for enzyme inhibitors. The presence of multiple reactive sites (ester, fluoro, and methoxy groups) allows for diverse synthetic modifications, answering frequent queries about "polyfunctional pyridine chemistry". As the chemical industry continues to emphasize atom economy and sustainable synthesis, this compound's efficient utilization in multi-component reactions may gain further attention.

From a regulatory perspective, proper handling and storage of 1804946-33-5 follow standard laboratory safety protocols for fluorinated organic compounds. While not classified as hazardous under normal conditions, researchers often search for "safe handling of fluorinated pyridines" - emphasizing the importance of proper ventilation and personal protective equipment when working with this class of compounds in laboratory settings.

The patent landscape surrounding difluoromethyl-substituted pyridines has grown significantly, with CAS 1804946-33-5 appearing in several applications related to pharmaceutical compositions and agricultural formulations. This intellectual property activity reflects the compound's commercial potential and aligns with searches for "fluorinated compound patents" among industry professionals. The exact positioning of fluorine atoms in the molecule appears crucial for biological activity in many disclosed applications.

In summary, Methyl 3-(difluoromethyl)-6-fluoro-2-methoxypyridine-5-carboxylate represents an important fluorinated building block with diverse applications across chemical research. Its unique combination of fluorine substituents and ester functionality makes it valuable for addressing current challenges in medicinal chemistry and agrochemical development. As research into fluorine-containing compounds continues to expand, this specific pyridine derivative will likely maintain its relevance in synthetic and applied chemistry contexts.